Cas no 15787-92-5 (2-Pentyn-1-ol, 4-methyl-)

2-Pentyn-1-ol, 4-methyl- structure
2-Pentyn-1-ol, 4-methyl- structure
Product Name:2-Pentyn-1-ol, 4-methyl-
CAS No:15787-92-5
MF:C6H10O
MW:98.1430020332336
CID:1335425
PubChem ID:14764322
Update Time:2025-04-20

2-Pentyn-1-ol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentyn-1-ol, 4-methyl-
    • DB-085740
    • 15787-92-5
    • GSSDYZXTFBSJBT-UHFFFAOYSA-N
    • 4-methylpent-2-yn-1-ol
    • Inchi: 1S/C6H10O/c1-6(2)4-3-5-7/h6-7H,5H2,1-2H3
    • InChI Key: GSSDYZXTFBSJBT-UHFFFAOYSA-N
    • SMILES: OCC#CC(C)C

Computed Properties

  • Exact Mass: 98.073164938g/mol
  • Monoisotopic Mass: 98.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.2Ų
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